Cas no 5510-04-3 (1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole)

• Product Name: 1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole
• CAS No: 5510-04-3
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1591932
• PubChem ID: 754516
• Update Time: 2025-04-21

1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole
• 1-(7-Methyl-naphthalene-2-sulfonyl)-1H-imidazole
• DTXSID90353815
• Oprea1_119542
• Oprea1_784459
• 1-(7-methylnaphthalen-2-yl)sulfonylimidazole
• 5510-04-3
• AKOS000595639
• CHEMBL4935208
• AB00087079-01
• 5560-03-2
• 1-[(7-methyl-2-naphthyl)sulfonyl]-1H-imidazole
• SR-01000515693
• SR-01000515693-1

• Inchi： 1S/C14H12N2O2S/c1-11-2-3-12-4-5-14(9-13(12)8-11)19(17,18)16-7-6-15-10-16/h2-10H,1H3
• InChI Key： TZEMXLNMWPJQPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC(C)=CC=2C=1)(N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 272.06206
• Monoisotopic Mass: 272.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 508.2°C at 760 mmHg
• Flash Point: 261.2°C
• Refractive Index: 1.653
• PSA: 51.96